2-ethoxy-4,6-diphenylpyrimidine

• IUPAC Name: 2-ethoxy-4,6-diphenylpyrimidine
• InChI: InChI=1S/C18H16N2O/c1-2-21-18-19-16(14-9-5-3-6-10-14)13-17(20-18)15-11-7-4-8-12-15/h3-13H,2H2,1H3
• InChI Key: YCIWIQLSTXQZTO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC(=CC(=N1)C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C18H16N2O
• Molecular Weight: 276.3 g/mol

Description

2-ethoxy-4,6-diphenylpyrimidine is a chemical compound that belongs to the pyrimidine family. It is a heterocyclic organic compound that contains two nitrogen atoms in its ring structure. This compound has gained significant attention in the field of medicinal chemistry due to its potential applications in drug discovery.

Scientific Research Applications

Antiviral Activity

2-Ethoxy-4,6-diphenylpyrimidine and its derivatives have been explored for their antiviral activities. For example, 2,4-diamino-6-hydroxypyrimidines substituted at position 5 showed poor inhibitory activity against DNA viruses but markedly inhibited retrovirus replication in cell culture, indicating potential application in antiretroviral therapy (Hocková et al., 2003).

Pharmaceutical Applications

Pyrimidine derivatives, including this compound, have shown promising results in pharmaceutical research. For instance, a study synthesized a water-soluble form of a hydroxypyrimidine derivative, revealing its potential as a pharmaceutical substance for anti-inflammatory drugs (Kuvaeva et al., 2022).

Organic Chemistry and Synthesis

In organic chemistry, this compound is used in various synthetic processes. Weis and Vishkautsan (1984) demonstrated its use in the preparation and study of imine-enamine tautomerism (Weis & Vishkautsan, 1984). Also, its role in the synthesis of 2-amino- and 2-hydrazino-substituted 5-nitro-4,6-diphenylpyrimidines was studied, highlighting its utility in creating nitrogen-containing derivatives (Sedova et al., 2002).

Metal Complex Studies

The compound's interactions with metals have been explored, such as in the study of cyclometalated Rh(III) complexes based on 4,6-diphenylpyrimidine. These studies are crucial for understanding the optical and electrochemical properties of these complexes (Ivanova & Balashev, 2010).

Fluorescence and Sensor Applications

Research has also been conducted on the fluorescence properties of pyrimidine derivatives and their potential as sensors. For example, Wu et al. (2008) investigated the fluorescence properties of 4-aryl-6-phenylpyrimidin-2(1H)-ones and their efficient sensing of zinc ions, indicating potential applications in chemical sensing and fluorescence studies (Wu et al., 2008).

Mechanism of Action

Target of Action

The primary target of 2-ethoxy-4,6-diphenylpyrimidine is utrophin , a dystrophin paralogue . Utrophin upregulation offers a potential therapy for Duchenne muscular dystrophy, a fatal disease caused by the lack of the cytoskeletal protein dystrophin . Another target of this compound derivatives is Aurora kinase A (AURKA) , which plays a crucial role in cell division.

Mode of Action

The compound interacts with its targets, leading to changes in their activity. For instance, certain 4,6-diphenylpyrimidine derivatives have been found to inhibit AURKA activity .

Biochemical Pathways

The biochemical pathways affected by this compound are related to its targets. Inhibition of AURKA can lead to changes in cell cycle progression

Pharmacokinetics

The compound’s physicochemical and adme properties were mentioned as areas for improvement in the development of utrophin modulators .

Result of Action

The molecular and cellular effects of this compound’s action depend on its targets and the specific cellular context. For example, inhibition of AURKA can lead to the accumulation of cells in the G2/M phase of the cell cycle and trigger apoptosis .